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Compound of Interest

Compound Name: 2-Methoxyphenethylamine

Cat. No.: B1581544 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 2-Methoxyphenethylamine, including detailed personal

protective equipment (PPE) protocols, operational plans, and disposal procedures.

Chemical Identifier and Physical Properties:

Property Value Source

CAS Number 2045-79-6 [1][2]

Molecular Formula C9H13NO [2]

Molecular Weight 151.21 g/mol

Appearance
Clear yellow to slightly brown

liquid
[1][2][3]

Boiling Point 236-237 °C (lit.) [1][2]

Melting Point -45 °C (lit.) [1]

Flash Point > 110 °C (> 230 °F) [2][3]

Density 1.033 g/mL at 25 °C (lit.)

Hazard Identification and Personal Protective Equipment (PPE):
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2-Methoxyphenethylamine is classified as a substance that causes severe skin burns and

eye damage.[1][2] It is crucial to use appropriate PPE to minimize exposure risks.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Hand Protection
Chemical impermeable gloves

(e.g., Nitrile, Neoprene).[1][3]

To prevent skin contact which

can cause severe burns.[1][2]

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).[4]

To protect against splashes

that can cause severe eye

damage.[1][2][4]

Skin and Body Protection

A complete suit protecting

against chemicals or a lab coat

with a disposable gown.[4][5]

To prevent skin exposure and

contamination of personal

clothing.

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator when necessary,

particularly in case of vapor or

aerosol generation.[3]

To prevent irritation of the

respiratory tract.[3]

Operational and Handling Plan:

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]

Avoid contact with skin, eyes, and clothing.[1][3][6]

Do not breathe vapors or mist.[1][3]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly after handling.[1][3]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3][6]

Store away from incompatible materials and foodstuff containers.[1]

The storage area should be locked up.[1][2]

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. Seek immediate medical

attention.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Chemical Spill and Disposal Plan:

In the event of a spill, a clear and immediate response is critical. The following workflow

outlines the necessary steps.
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Chemical Spill Response Workflow for 2-Methoxyphenethylamine

Spill Occurs

Evacuate Personnel
to Safe Area

Ensure Adequate
Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator, Suit)

Contain Spill with
Inert Material

(e.g., sand, dry lime)

Collect and Place in
Closed Container for Disposal

Clean Spill Area with
Soap and Water

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal:
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Disposal must be conducted by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Containers should be triple-rinsed (or equivalent) and can then be offered for recycling or

reconditioning.[1]

Adhered or collected material from a spill should be promptly disposed of in accordance with

appropriate laws and regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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